1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone

• IUPAC Name: 1-[4-(4-acetyl-2-fluorophenyl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C16H21FN2O2/c1-3-4-16(21)19-9-7-18(8-10-19)15-6-5-13(12(2)20)11-14(15)17/h5-6,11H,3-4,7-10H2,1-2H3
• InChI Key: IRFCFSGVFNUVRM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)C(=O)C)F
• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol

Description

1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone, also known as BFE, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BFE is a synthetic compound that belongs to the class of phenylpiperazines and has been studied extensively for its ability to modulate various physiological and biochemical processes.

Mechanism of Action

1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone works by modulating the activity of GPCRs, which are involved in the regulation of various physiological processes. 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone has been shown to bind to the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone has also been shown to bind to the mu-opioid receptor, which is involved in the regulation of pain perception and reward.
Biochemical and Physiological Effects:
1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone has been shown to have several biochemical and physiological effects. 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in the regulation of mood and emotion. 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone has also been shown to decrease the levels of inflammatory cytokines, which are involved in the regulation of the immune response.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone is its ability to selectively target specific GPCRs, which makes it a potential therapeutic agent for various diseases and disorders. However, one of the limitations of 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone is its relatively low potency, which requires high concentrations of the compound to be effective.

Future Directions

There are several future directions for the study of 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone. One of the most promising directions is the development of more potent analogs of 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone that can selectively target specific GPCRs. Another direction is the study of the long-term effects of 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone on various physiological processes and the development of more effective delivery methods for 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone. Finally, the study of the potential interactions between 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone and other drugs could provide valuable insights into its therapeutic potential.

Synthesis Methods

The synthesis of 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone involves a multi-step process that requires the use of several reagents and catalysts. The first step involves the conversion of 4-fluoroacetophenone to 4-fluoro-3-nitroacetophenone using nitric acid and acetic anhydride. The second step involves the reduction of the nitro group to an amino group using palladium on carbon and hydrogen gas. The third step involves the reaction of the resulting amino compound with butyryl chloride to form the final product, 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone.

Scientific Research Applications

1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone has been extensively studied for its potential therapeutic applications in various diseases and disorders. Some of the most promising applications of 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone include its ability to modulate the activity of G protein-coupled receptors (GPCRs), which are involved in the regulation of various physiological processes such as neurotransmission, hormone secretion, and immune response. 1-[4-(4-butyryl-1-piperazinyl)-3-fluorophenyl]ethanone has also been shown to have anti-inflammatory, analgesic, and antidepressant effects.